2-(1-Phenyl-cyclopropylamino)-pyrimidine-5-carboxylic acid ethyl ester

• IUPAC Name: ethyl 2-[(1-phenylcyclopropyl)amino]pyrimidine-5-carboxylate
• InChI: InChI=1S/C16H17N3O2/c1-2-21-14(20)12-10-17-15(18-11-12)19-16(8-9-16)13-6-4-3-5-7-13/h3-7,10-11H,2,8-9H2,1H3,(H,17,18,19)
• InChI Key: CTTSUGRYXUPYIO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C(N=C1)NC2(CC2)C3=CC=CC=C3
• Molecular Formula: C16H17N3O2
• Molecular Weight: 283.32 g/mol

Description

2-(1-Phenyl-cyclopropylamino)-pyrimidine-5-carboxylic acid ethyl ester, also known as PCPAE, is a chemical compound with an interesting structure and a wide range of applications in research. PCPAE is a synthetic molecule used in various scientific studies and has been studied extensively to understand its properties and effects. It is a synthetic molecule with a wide range of biological activities and has been used in various research applications.

Scientific Research Applications

Oncology Research

. HDAC6 is a unique member of the histone deacetylase family that is involved in the regulation of various cellular processes, including gene expression, cell cycle progression, and apoptosis. Inhibitors of HDAC6 have shown promise in cancer therapy as they can induce cancer cell death, stop cell division, and inhibit metastasis. CG347B’s role in oncology research is significant as it may contribute to the development of new cancer treatments, particularly for cancers that are resistant to current therapies.

Synthesis of Metalloenzyme Inhibitors

. Metalloenzymes play vital roles in various biological processes, and their inhibitors are important in the treatment of diseases where metalloenzymes are dysregulated. CG347B can be a starting point for the synthesis of a range of metalloenzyme inhibitors, expanding its applications beyond HDAC6 inhibition.

Mechanism of Action

CG347B, also known as Ethyl 2-((1-phenylcyclopropyl)amino)pyrimidine-5-carboxylate or 2-(1-Phenyl-cyclopropylamino)-pyrimidine-5-carboxylic acid ethyl ester, is a chemical compound with potential applications in oncology, immunology, and neurology research .

Target of Action

The primary target of CG347B is HDAC6 , a member of the histone deacetylase family . Histone deacetylases (HDACs) are enzymes that remove acetyl groups from an ε-N-acetyl lysine amino acid on a histone, allowing the histones to wrap the DNA more tightly.

Mode of Action

CG347B acts as a selective inhibitor of HDAC6 . By inhibiting HDAC6, CG347B can potentially affect the acetylation status of histones, thereby influencing gene expression. This can lead to various cellular effects, depending on the specific genes that are affected.

Biochemical Pathways

The inhibition of HDAC6 by CG347B can affect multiple biochemical pathways. For instance, it has been observed that CG347B can slightly rescue the Foxp3 expression inhibition induced by IL-4 . This suggests that CG347B may have a role in influencing T-cell differentiation and immune response.

Result of Action

The molecular and cellular effects of CG347B’s action can vary depending on the specific context. For instance, in naive CD4+ T cells from WT B6 mice cultured under Treg-polarizing conditions, CG347B was observed to slightly rescue the Foxp3 expression inhibition induced by IL-4 . This suggests that CG347B may have potential effects on immune regulation.